Myristalkonium saccharinate
Myristalkonium saccharinate
Brand Name:
Vulcanchem
CAS No.:
68989-01-5
VCID:
VC20837902
InChI:
InChI=1S/C23H42N.C7H5NO3S/c1-4-5-6-7-8-9-10-11-12-13-14-18-21-24(2,3)22-23-19-16-15-17-20-23;9-7-5-3-1-2-4-6(5)12(10,11)8-7/h15-17,19-20H,4-14,18,21-22H2,1-3H3;1-4H,(H,8,9)/q+1;/p-1
SMILES:
CCCCCCCCCCCCCC[N+](C)(C)CC1=CC=CC=C1.C1=CC=C2C(=C1)C(=NS2(=O)=O)[O-]
Molecular Formula:
C30H46N2O3S
Molecular Weight:
514.8 g/mol
Myristalkonium saccharinate
CAS No.: 68989-01-5
Cat. No.: VC20837902
Molecular Formula: C30H46N2O3S
Molecular Weight: 514.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 68989-01-5 |
|---|---|
| Molecular Formula | C30H46N2O3S |
| Molecular Weight | 514.8 g/mol |
| IUPAC Name | benzyl-dimethyl-tetradecylazanium;1,1-dioxo-1,2-benzothiazol-3-olate |
| Standard InChI | InChI=1S/C23H42N.C7H5NO3S/c1-4-5-6-7-8-9-10-11-12-13-14-18-21-24(2,3)22-23-19-16-15-17-20-23;9-7-5-3-1-2-4-6(5)12(10,11)8-7/h15-17,19-20H,4-14,18,21-22H2,1-3H3;1-4H,(H,8,9)/q+1;/p-1 |
| Standard InChI Key | VGTOUOZCVUBDBV-UHFFFAOYSA-M |
| SMILES | CCCCCCCCCCCCCC[N+](C)(C)CC1=CC=CC=C1.C1=CC=C2C(=C1)C(=NS2(=O)=O)[O-] |
| Canonical SMILES | CCCCCCCCCCCCCC[N+](C)(C)CC1=CC=CC=C1.C1=CC=C2C(=C1)C(=NS2(=O)=O)[O-] |
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